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Compound of Interest

Compound Name: Dimethyl ethylidenemalonate

Cat. No.: B099043 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Dimethyl ethylidenemalonate (CAS No. 17041-60-0), including detailed operational

and disposal plans. Adherence to these procedures is crucial for minimizing risks and ensuring

a safe laboratory environment.

Immediate Safety and Hazard Information
Dimethyl ethylidenemalonate is a combustible liquid that can cause skin and eye irritation.[1]

[2] It is essential to handle this chemical with appropriate personal protective equipment and in

a well-ventilated area.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted before handling Dimethyl
ethylidenemalonate to ensure the appropriate level of protection. The following table

summarizes the recommended PPE:

PPE Category Specification

Eye Protection
Chemical safety goggles or a face shield are

required.[1][2]

Hand Protection

Chemically resistant gloves are mandatory. The

specific glove material (e.g., nitrile, neoprene, or

butyl rubber) should be selected based on

breakthrough time and permeation rate for this

specific chemical. Always inspect gloves before

use.

Skin and Body Protection

A laboratory coat should be worn. For larger

quantities or where splashing is likely, chemical-

resistant aprons and sleeves are recommended.

Respiratory Protection

Work in a well-ventilated area, preferably a

chemical fume hood. If vapors or aerosols are

likely to be generated, a NIOSH-approved

respirator with an appropriate cartridge for

organic vapors should be used.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a calibrated and certified chemical fume hood is available and functioning

correctly.
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Verify that an emergency eyewash station and safety shower are accessible and have

been recently tested.

Assemble all necessary PPE and ensure it is in good condition.

Have a spill kit readily available. The kit should contain appropriate absorbent materials.

Handling:

Don all required PPE before entering the designated handling area.

Conduct all manipulations of Dimethyl ethylidenemalonate within the chemical fume

hood.

Use the smallest quantity of the chemical necessary for the experiment.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Post-Handling:

Decontaminate all equipment used for handling the chemical.

Properly label and store any remaining Dimethyl ethylidenemalonate in a tightly sealed

container in a cool, dry, and well-ventilated area away from incompatible materials.

Remove and dispose of gloves and any other disposable PPE as hazardous waste.

Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
All waste containing Dimethyl ethylidenemalonate must be treated as hazardous waste.

Waste Collection:

Collect all liquid waste containing Dimethyl ethylidenemalonate in a dedicated, properly

labeled, and sealed container.
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Collect all solid waste, including contaminated gloves, absorbent materials, and

disposable labware, in a separate, clearly labeled hazardous waste container.

Waste Disposal:

Dispose of all hazardous waste through your institution's Environmental Health and Safety

(EHS) office.

Follow all local, state, and federal regulations for the disposal of chemical waste. Do not

pour Dimethyl ethylidenemalonate down the drain.

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of Dimethyl ethylidenemalonate.
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Quantitative Data Summary
Property Value

CAS Number 17041-60-0

Molecular Formula C₇H₁₀O₄

Molecular Weight 158.15 g/mol

Appearance Colorless to light yellow liquid

Density 1.111 g/mL at 25 °C (lit.)[2]

Boiling Point 154 °C

Flash Point 97.00 °C - closed cup[1]

Refractive Index n20/D 1.447 (lit.)[2]

Storage Temperature Room temperature

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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